Cas no 1334491-02-9 (tert-butyl 4-[1-(methylamino)propyl]piperidine-1-carboxylate)

• Product Name: tert-butyl 4-[1-(methylamino)propyl]piperidine-1-carboxylate
• CAS No: 1334491-02-9
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 5272630
• Update Time: 2026-03-09

tert-butyl 4-[1-(methylamino)propyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• MMRLICVLQLZAKR-UHFFFAOYSA-N
• tert-butyl 4-[1-(methylamino)propyl]piperidine-1-carboxylate

• Inchi： 1S/C14H28N2O2/c1-6-12(15-5)11-7-9-16(10-8-11)13(17)18-14(2,3)4/h11-12,15H,6-10H2,1-5H3
• InChI Key： MMRLICVLQLZAKR-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C(NC)CC)CC1

Additional information on tert-butyl 4-[1-(methylamino)propyl]piperidine-1-carboxylate

Introduction to Tert-butyl 4-[1-(Methylamino)propyl]piperidine-1-carboxylate (CAS No. 1334491-02-9)

Tert-butyl 4-[1-(Methylamino)propyl]piperidine-1-carboxylate, a compound with the chemical formula C₁₁H₂₁NO₂, is a significant molecule in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The name of the compound clearly indicates its chemical composition, featuring a tert-butyl group, a piperidine ring, and an amine-substituted propyl chain. These structural elements contribute to its complex behavior and reactivity, making it a valuable candidate for further investigation.

The CAS no. 1334491-02-9 is a unique identifier for this chemical substance, ensuring precise classification and differentiation from other compounds. This numerical code is essential for databases, regulatory filings, and scientific literature referencing. The compound's synthesis involves multiple steps, including the formation of the piperidine core and the introduction of the tert-butyl 4-[1-(methylamino)propyl] side chain. Advanced synthetic methodologies are employed to achieve high yields and purity, which are critical for pharmaceutical applications.

In recent years, there has been growing interest in piperidine derivatives due to their diverse biological activities. Piperidine scaffolds are frequently found in drugs targeting central nervous system disorders, cardiovascular diseases, and infectious diseases. The presence of an amine group in 1-(methylamino)propyl enhances the compound's potential as a bioactive molecule by facilitating hydrogen bonding interactions with biological targets. This feature makes it particularly interesting for drug design and development.

One of the most compelling aspects of Tert-butyl 4-[1-(Methylamino)propyl]piperidine-1-carboxylate is its potential role as an intermediate in the synthesis of more complex pharmacophores. Researchers have explored its use in creating novel molecules with enhanced pharmacological properties. For instance, modifications to the tert-butyl group can influence solubility and metabolic stability, while alterations to the amine-substituted propyl chain can fine-tune binding affinity to specific receptors.

The compound's structural flexibility also allows for derivatization into various functional groups, enabling the creation of libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead candidates for further optimization. Recent studies have demonstrated its utility in developing molecules with potential therapeutic effects against a range of diseases. For example, derivatives of this compound have shown promise in preclinical trials as inhibitors of enzyme targets associated with cancer and neurodegenerative disorders.

The synthesis of Tert-butyl 4-[1-(Methylamino)propyl]piperidine-1-carboxylate involves careful control of reaction conditions to ensure high selectivity and yield. Modern techniques such as flow chemistry and catalytic methods have improved the efficiency of these processes. Additionally, green chemistry principles are being increasingly adopted to minimize waste and environmental impact. These advancements not only enhance the sustainability of chemical synthesis but also contribute to cost-effective production.

The pharmacological profile of this compound is further enhanced by its ability to cross the blood-brain barrier, making it a candidate for central nervous system (CNS) drug development. Piperidine derivatives have been successfully used in treating conditions such as depression, anxiety, and Parkinson's disease. The tert-butyl group provides steric hindrance that can modulate receptor binding affinity, while the 1-(methylamino)propyl chain contributes to lipophilicity and membrane permeability.

In conclusion, Tert-butyl 4-[1-(Methylamino)propyl]piperidine-1-carboxylate (CAS No. 1334491-02-9) is a versatile compound with significant potential in pharmaceutical research. Its unique structure and functional properties make it an attractive candidate for drug development targeting various diseases. Ongoing research continues to uncover new applications and synthetic strategies for this molecule, reinforcing its importance in medicinal chemistry.